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Compound of Interest

Compound Name: Methyl D-cysteinate hydrochloride

Cat. No.: B15598826

Get Quote

This guide provides essential safety and logistical information for the proper disposal of Methyl
D-cysteinate hydrochloride, tailored for researchers, scientists, and drug development

professionals. Following these procedures is critical for maintaining a safe laboratory

environment and ensuring regulatory compliance.

Hazard and Safety Summary
Before handling Methyl D-cysteinate hydrochloride, it is crucial to be aware of its associated

hazards and the necessary personal protective equipment (PPE).
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Hazard
Classification

GHS Pictogram
Precautionary
Statements

Required Personal
Protective
Equipment (PPE)

Skin Irritation

(Category 2)[1]
Warning

H315: Causes skin

irritation.

Gloves: Nitrile rubber,

butyl rubber, or other

appropriate chemically

resistant gloves.[2]

Serious Eye Irritation

(Category 2)[1][3]
Warning

H319: Causes serious

eye irritation.

Eye Protection:

Goggles or safety

glasses with side

shields (European

Standard EN166 or

OSHA 29 CFR

1910.133).[1]

Specific Target Organ

Toxicity (Single

Exposure) -

Respiratory System

(Category 3)[1]

Warning
H335: May cause

respiratory irritation.

Respiratory

Protection: Not

typically required

under normal use with

adequate ventilation.

For large spills or in

poorly ventilated

areas, use a

NIOSH/MSHA or

European Standard

EN 136 approved

respirator.[4]

P261: Avoid breathing

dust.[4] P280: Wear

protective

gloves/protective

clothing/eye

protection/face

protection.[4]

P302+P352: IF ON

SKIN: Wash with

Lab Coat/Protective

Clothing: Wear

appropriate protective

clothing to prevent

skin exposure.[1]
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plenty of soap and

water.[4]

P305+P351+P338: IF

IN EYES: Rinse

cautiously with water

for several minutes.

Remove contact

lenses, if present and

easy to do. Continue

rinsing.[4] P501:

Dispose of

contents/container to

an approved waste

disposal plant.[5][6]

Disposal Protocol for Methyl D-cysteinate
Hydrochloride
This protocol outlines the step-by-step procedure for the safe disposal of Methyl D-cysteinate
hydrochloride.

1. Waste Identification and Segregation:

Uncontaminated Material: If the material is in its original, unopened container and is no
longer needed, it should be treated as chemical waste.
Contaminated Material: This includes any Methyl D-cysteinate hydrochloride that has
been used in experiments, is a byproduct, or has become contaminated. This also includes
any lab materials (e.g., weigh boats, contaminated gloves, paper towels) that have come into
direct contact with the chemical.
Segregation: Do not mix Methyl D-cysteinate hydrochloride waste with other waste
streams unless explicitly permitted by your institution's environmental health and safety
(EHS) office. It is incompatible with strong oxidizing agents.[1]

2. Packaging and Labeling:

Container: Use a designated, leak-proof, and sealable waste container. The container must
be compatible with the chemical.
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Labeling: Clearly label the waste container with "Hazardous Waste," the full chemical name
"Methyl D-cysteinate hydrochloride," and any associated hazard symbols (e.g., irritant).

3. Small Spills and Residue Management:

Personal Precautions: Ensure adequate ventilation and wear the appropriate PPE as
detailed in the table above.[1]
Containment: For small spills, prevent further spread.
Cleanup: Carefully sweep up the solid material.[1] To avoid generating dust, you may
dampen the material with water before sweeping.[2]
Collection: Place the swept-up material and any contaminated cleaning materials (e.g.,
paper towels) into the designated hazardous waste container.[2]
Decontamination: Clean the spill area with soap and water.

4. Final Disposal:

Storage: Store the sealed waste container in a designated, secure waste accumulation area,
away from incompatible materials.
Professional Disposal: Arrange for the collection and disposal of the waste through your
institution's EHS office or a licensed chemical waste disposal company.[7] Do not dispose of
Methyl D-cysteinate hydrochloride down the drain.[6]

Disposal Workflow Diagram
The following diagram illustrates the decision-making process for the proper disposal of Methyl
D-cysteinate hydrochloride.
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Figure 1. Disposal Workflow for Methyl D-cysteinate Hydrochloride

Start: Identify
Methyl D-cysteinate
Hydrochloride Waste

Is it a spill?

Handle Spill:
1. Wear full PPE.

2. Sweep up solid material.
3. Place in labeled waste container.

Yes

Package Waste:
1. Use a designated, sealed container.
2. Label with 'Hazardous Waste' and

 chemical name.

No

Store Waste:
Store in a secure waste

accumulation area.

Final Disposal:
Arrange for pickup by licensed

waste disposal service.

Click to download full resolution via product page

Caption: Disposal Workflow for Methyl D-cysteinate Hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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